Cas no 1697455-80-3 (5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine
• CAS No: 1697455-80-3
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6258002
• PubChem ID: 141293292
• Update Time: 2025-06-08

5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine
• 1697455-80-3
• 5-methyl-1-[2-(propan-2-yloxy)ethyl]-1H-pyrazol-3-amine
• EN300-1106718

• Inchi： 1S/C9H17N3O/c1-7(2)13-5-4-12-8(3)6-9(10)11-12/h6-7H,4-5H2,1-3H3,(H2,10,11)
• InChI Key： LOWNZRCFDSYJGZ-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine

Introduction to 5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine (CAS No. 1697455-80-3)

5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 1697455-80-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry. Pyrazole derivatives are widely recognized for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a methyl group at the 5-position and an N-substituted ethyl chain at the 1-position further modulates the compound's chemical and biological behavior, enhancing its potential as a lead compound for therapeutic applications.

In recent years, there has been growing interest in developing novel pyrazole-based compounds due to their favorable pharmacokinetic profiles and low toxicity. The 5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine structure represents an advanced synthetic derivative that combines the advantages of pyrazole with additional functional groups to improve solubility, bioavailability, and target specificity. This has led to its investigation in various preclinical studies aimed at identifying new therapeutic agents.

One of the most compelling aspects of 5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine is its potential role in modulating enzyme activity. Pyrazole derivatives have been shown to interact with enzymes such as kinases and phosphodiesterases, which are critical targets in many diseases. The ethyl chain and propanyl ether substituents in this compound may enhance binding affinity to these enzymes, potentially leading to the development of drugs that can inhibit or activate specific enzymatic pathways.

Recent studies have highlighted the importance of pyrazole derivatives in addressing neurological disorders. The structural features of 5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-amine suggest that it may have neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Researchers have observed that compounds with similar scaffolds can cross the blood-brain barrier more effectively, which is crucial for developing treatments for central nervous system disorders.

The synthesis of 5-methyl-1-2-(propan-2-yloxy)ethyl-1H-pyrazol-3-am ine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution, are employed to construct the pyrazole ring and introduce the necessary substituents. The use of chiral auxiliaries or asymmetric catalysis may be employed to achieve enantiomerically pure forms of the compound, which is essential for evaluating its stereochemical specificity in biological assays.

In vitro studies have begun to reveal the pharmacological profile of 5-methyl-l -2-(propan -2 -yloxy)eth yl-l H -pyra zol -3 -amin e. Initial experiments suggest that it exhibits moderate activity against certain cancer cell lines, indicating its potential as an anticancer agent. Additionally, preliminary data show that it may inhibit inflammatory pathways by modulating cytokine production and reducing oxidative stress. These findings are particularly promising given the increasing demand for targeted therapies that minimize side effects associated with conventional chemotherapy.

The compound's ability to interact with biological targets also raises interesting questions about its mechanism of action. For instance, its interaction with receptors or ion channels could lead to novel therapeutic effects beyond enzyme inhibition. Investigating these interactions requires sophisticated biochemical assays and structural biology techniques, such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, to elucidate detailed binding mechanisms.

As research progresses, 5-methyl-l -2-(propan -2 -yloxy)eth yl-l H -pyra zol -3 -amin e is expected to be evaluated in more comprehensive preclinical models to assess its efficacy and safety profile. Animal studies will provide insights into its pharmacokinetics, toxicity levels, and potential long-term effects. These studies are critical for determining whether the compound is suitable for human clinical trials and for guiding further optimization efforts.

The development of 5-methyl-l -2-(propan -2 -yloxy)eth yl-l H -pyra zol -3 -amin e also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise in synthetic chemistry with knowledge of biological systems, researchers can design molecules that are both chemically elegant and biologically relevant. This collaborative approach is essential for accelerating drug discovery efforts and bringing new treatments to patients more quickly.

In conclusion, 5-methyl-l -2-(propan -2 -yloxy)eth yl-l H -pyra zol -3 -amin e (CAS No. 1697455--80--3) represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. Ongoing research aims to fully characterize its pharmacological properties and explore its clinical applicability in various diseases. As our understanding of this compound grows, 5-methyl-l--(propan--z-y lo xy)e thyl-l H --py ra z ol--z --a min e is poised to make significant contributions to the field of medicinal chemistry.